Cas no 649551-44-0 (4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-)
649551-44-0 structure
Product Name:4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-
CAS No:649551-44-0
MF:C17H14O6
MW:314.289465427399
CID:411512
PubChem ID:24802625
Update Time:2025-04-19
4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-
- 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one
- SCHEMBL3339004
- 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-4h-1-benzopyran-4-one
- DKLDXUIAHRMKGO-UHFFFAOYSA-N
- 7-Ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-4H-chromen-4-one
- 649551-44-0
- DTXSID80647396
- 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxy-phenyl)-chromen-4-one
-
- Inchi: 1S/C17H14O6/c1-2-8-3-4-10-13(5-8)23-17(16(22)14(10)20)9-6-11(18)15(21)12(19)7-9/h3-7,18-19,21-22H,2H2,1H3
- InChI Key: DKLDXUIAHRMKGO-UHFFFAOYSA-N
- SMILES: O1C(=C(C(C2C=CC(CC)=CC1=2)=O)O)C1C=C(C(=C(C=1)O)O)O
Computed Properties
- Exact Mass: 314.07902
- Monoisotopic Mass: 314.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 107.22
4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)- Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk